Cas no 2228360-09-4 (tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228360-09-4
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 6259293
• PubChem ID: 165668136
• Update Time: 2025-05-19

tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate
• 2228360-09-4
• EN300-1901586
• tert-butyl N-[1-(3,3-dimethylcyclohexyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C16H29NO3/c1-15(2,3)20-14(19)17(6)13(11-18)12-8-7-9-16(4,5)10-12/h11-13H,7-10H2,1-6H3
• InChI Key： RBXYKZFHAOQRCD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)C1CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate

Research Brief on tert-Butyl N-1-(3,3-Dimethylcyclohexyl)-2-Oxoethyl-N-Methylcarbamate (CAS: 2228360-09-4)

The compound tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate (CAS: 2228360-09-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the 3,3-dimethylcyclohexyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the synthesis of protease inhibitors and modulators of cellular signaling pathways, with promising results in preclinical models.

One of the most significant advancements in this area is the optimization of synthetic routes for tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that minimizes byproducts and improves overall efficiency. This development is expected to facilitate further research and potential commercialization of derivatives based on this compound.

In terms of biological activity, preliminary studies have demonstrated that tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Structural analogs of tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate have shown activity in modulating neurotransmitter systems, raising the possibility of its use in treating neurological conditions. Ongoing research is focused on elucidating the precise mechanisms of action and optimizing the compound's blood-brain barrier permeability.

Despite these promising developments, challenges remain in the further exploration of tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, tert-butyl N-1-(3,3-dimethylcyclohexyl)-2-oxoethyl-N-methylcarbamate represents a promising scaffold for drug discovery with diverse potential applications. Continued research into its synthesis, biological activity, and therapeutic potential is warranted to fully exploit its value in the development of novel pharmaceutical agents. The compound's unique chemical properties and preliminary biological data position it as an important subject of study in the evolving landscape of chemical biology and medicinal chemistry.